Cas no 1205451-80-4 (1-ethyl-3-methyl-N-4-(morpholin-4-yl)phenyl-1H-pyrazole-5-carboxamide)

• Product Name: 1-ethyl-3-methyl-N-4-(morpholin-4-yl)phenyl-1H-pyrazole-5-carboxamide
• CAS No: 1205451-80-4
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 6120196
• PubChem ID: 45550348
• Update Time: 2025-05-20

1-ethyl-3-methyl-N-4-(morpholin-4-yl)phenyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-methyl-N-4-(morpholin-4-yl)phenyl-1H-pyrazole-5-carboxamide
• 2-ethyl-5-methyl-N-(4-morpholin-4-ylphenyl)pyrazole-3-carboxamide
• 1205451-80-4
• SR-01000924625
• F5772-7298
• SR-01000924625-1
• 1-ethyl-3-methyl-N-(4-morpholinophenyl)-1H-pyrazole-5-carboxamide
• 1-ethyl-3-methyl-N-[4-(morpholin-4-yl)phenyl]-1H-pyrazole-5-carboxamide
• AKOS024517750

• Inchi： 1S/C17H22N4O2/c1-3-21-16(12-13(2)19-21)17(22)18-14-4-6-15(7-5-14)20-8-10-23-11-9-20/h4-7,12H,3,8-11H2,1-2H3,(H,18,22)
• InChI Key： NPPLOWRMSMKTHT-UHFFFAOYSA-N
• SMILES： N1=C(C)C=C(C(NC2=CC=C(N3CCOCC3)C=C2)=O)N1CC

Computed Properties

• Exact Mass: 314.17427596g/mol
• Monoisotopic Mass: 314.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-ethyl-3-methyl-N-4-(morpholin-4-yl)phenyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of 1-ethyl-3-methyl-N-4-(morpholin-4-yl)phenyl-1H-pyrazole-5-carboxamide (CAS No. 1205451-80-4)

1-ethyl-3-methyl-N-4-(morpholin-4-yl)phenyl-1H-pyrazole-5-carboxamide (CAS No. 1205451-80-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole carboxamides, which are known for their diverse biological activities. The presence of a morpholine moiety and an ethyl-methyl substitution pattern on the pyrazole ring enhances its pharmacokinetic properties, making it a subject of interest for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 1-ethyl-3-methyl-N-4-(morpholin-4-yl)phenyl-1H-pyrazole-5-carboxamide has surged, driven by their utility in designing novel therapeutics. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds widely investigated for treating cancers and inflammatory diseases. The compound's CAS No. 1205451-80-4 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Additionally, its structural similarity to other pyrazole derivatives has sparked interest in its role as a bioactive scaffold for agrochemicals, such as fungicides and herbicides.

The synthesis of 1-ethyl-3-methyl-N-4-(morpholin-4-yl)phenyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its morpholine ring contributes to improved solubility and bioavailability, which are critical factors in drug formulation. Recent studies have explored its interactions with enzymatic targets, such as protein kinases, highlighting its potential as a lead compound for further optimization. The compound's CAS No. 1205451-80-4 is often referenced in patents and research papers, underscoring its commercial and academic significance.

From an industrial perspective, 1-ethyl-3-methyl-N-4-(morpholin-4-yl)phenyl-1H-pyrazole-5-carboxamide is valued for its versatility. Its applications extend beyond pharmaceuticals to include material science, where it serves as a building block for advanced polymers and coatings. The compound's thermal stability and chemical resistance make it suitable for high-performance materials. Furthermore, its pyrazole core is a key motif in designing fluorescent probes and sensors, which are essential tools in diagnostic and environmental monitoring.

Environmental and safety considerations are paramount when handling 1-ethyl-3-methyl-N-4-(morpholin-4-yl)phenyl-1H-pyrazole-5-carboxamide. While it is not classified as a hazardous substance, proper laboratory practices, such as the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory agencies require thorough documentation of its CAS No. 1205451-80-4 for compliance with global chemical inventories. This ensures transparency and safety in its production and use across industries.

In conclusion, 1-ethyl-3-methyl-N-4-(morpholin-4-yl)phenyl-1H-pyrazole-5-carboxamide (CAS No. 1205451-80-4) represents a promising compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique pyrazole-carboxamide structure, combined with the morpholine functionality, offers a versatile platform for innovation. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific and industrial progress.